1,2-O-Isopropylidene-5-O-p-toluoyl-a-D-xylofuranose

• Molecular Formula: C16H20O6
• Molecular Weight: 308.33 g/mol
• InChI: InChI=1S/C16H20O6/c1-9-4-6-10(7-5-9)14(18)19-8-11-12(17)13-15(20-11)22-16(2,3)21-13/h4-7,11-13,15,17H,8H2,1-3H3/t11-,12+,13-,15-/m1/s1
• InChIKey: AFHPWODMQGXJFV-QVHKTLOISA-N

1,2-O-Isopropylidene-5-O-p-toluoyl-α-D-xylofuranose: A Protected Furanose Building Block

1,2-O-Isopropylidene-5-O-p-toluoyl-α-D-xylofuranose is a chemically protected D-xylose derivative in its furanose ring form. It is characterized by an isopropylidene acetal protecting the 1,2-diol and a p-toluoyl ester group at the primary 5-hydroxyl position. This specific protection pattern makes it a versatile building block in carbohydrate chemistry for the synthesis of more complex molecules, including nucleoside analogs . Its primary role is as a synthetic intermediate rather than a final bioactive compound .

▸ Protected furanose building block for multi-step carbohydrate synthesis

▸ Orthogonal 1,2-isopropylidene and 5-O-p-toluoyl protection pattern

▸ Documented entry point for fluorinated nucleoside analog construction

The Critical Role of Protecting Group Orthogonality in Synthetic Routes

In carbohydrate synthesis, the exact choice of protecting groups is not arbitrary. Substituting a p-toluoyl ester for a different acyl group (e.g., benzoyl) or a different type of protecting group (e.g., a tosyl sulfonate) can fundamentally alter the molecule's reactivity, stability, and the outcome of downstream reactions [1]. The p-toluoyl group offers a specific balance of stability and selective deprotection conditions, which is critical for multi-step syntheses where other protecting groups, such as the 1,2-O-isopropylidene acetal, must remain intact. The following sections explore the limited, class-level evidence for how this particular compound differentiates itself from its closest analogs.

This Building Block

Potential Substitute

Stable p-toluoyl ester protecting group

5-O-tosyl analog (leaving group)

Selective deprotection under basic conditions

Undergoes nucleophilic substitution

Protecting group function differs qualitatively; these intermediates are not directly interchangeable in synthetic routes.

• [1] Halimeh, B., & Roy, V. (2022). Protecting Groups for Furanoses and Furanosides. HAL Open Science. View Source

Quantitative Differentiation of 1,2-O-Isopropylidene-5-O-p-toluoyl-α-D-xylofuranose: An Evidence-Based Analysis

Use as a Key Intermediate in the Synthesis of Fluorinated Nucleosides

The target compound is specified as a starting material in a 3-step synthesis of peracylated 3'-fluoro-3'-deoxy-D-ribofuranoses, achieving an overall yield of 33%. This demonstrates its utility in constructing complex nucleoside analogs. A direct, quantitative comparison of this yield against a synthesis using a different starting material (e.g., the 5-O-tosyl analog) in the same study is not available [1].

Synthetic utility

Reported

Key intermediate for 3′-fluoro-D-ribofuranoses

Supports route planning for nucleoside analog synthesis

Single reported 3-step synthesis (33% overall yield)

Evidence Dimension	Synthetic utility as a building block
Target Compound Data	Starting material
Comparator Or Baseline	N/A (No direct comparator yield provided)
Quantified Difference	N/A
Conditions	Multi-step synthesis to a peracylated 3'-fluoro-D-ribofuranose derivative [1]

Why This Matters

This confirms the compound's role in a viable synthetic pathway for a specific, high-value class of molecules, which may justify its procurement over other, less-documented building blocks.

• [1] Liu, C. Y., et al. (2023). Synthesis of 3'-deoxy-3'-fluoro-D-ribofuranosyl nucleosides. ScienceDirect. View Source

Differential Reactivity Compared to 5-O-Tosyl Derivatives

The 5-O-tosyl analog (1,2-O-Isopropylidene-5-O-p-toluenesulfonyl-α-D-xylofuranose) is a known and widely used precursor for generating cyclic enamines, which are versatile intermediates for polycyclic carbohydrates [1]. In contrast, the p-toluoyl ester is not a leaving group and is instead used as a stable protecting group for the primary alcohol. This fundamental difference in chemical function dictates their use in entirely different synthetic contexts. No study was found that directly quantifies the performance advantage of one over the other in a head-to-head experiment.

Reactivity profile

Class-level

Stable ester vs. leaving group

Informs strategic protecting group choice

Qualitative difference; head-to-head performance data not available

Evidence Dimension	Chemical function
Target Compound Data	Stable ester protecting group
Comparator Or Baseline	5-O-tosyl analog (leaving group for nucleophilic substitution)
Quantified Difference	Qualitative difference in reactivity profile
Conditions	Based on established principles of organic chemistry and protecting group strategy [1]

Why This Matters

This qualitative difference is crucial for chemists designing a synthetic route. Selecting the p-toluoyl derivative ensures the primary alcohol remains protected under conditions where a tosylate would react, and vice versa. This informs a strategic, rather than interchangeable, choice of building block.

• [1] Cordeiro, A., et al. (2006). A Cyclic Enamine Derived from 1,2-O-Isopropylidene-α-D-xylofuranose As a Novel Carbohydrate Intermediate To Achieve Skeletal Diversity. ACS Publications. View Source

Key Application Scenarios for 1,2-O-Isopropylidene-5-O-p-toluoyl-α-D-xylofuranose

Synthesis of Modified Nucleoside Analogs

This compound is a critical building block for the synthesis of nucleoside analogs, particularly those with modifications at the 3' and 5' positions of the sugar ring. Its specific protection pattern allows for selective manipulation of the 3-hydroxyl group after removal of the isopropylidene group, making it valuable for creating novel antiviral and anticancer drug candidates .

Synthesis of Fluorinated and Other Halogenated Sugar Derivatives

The compound serves as a starting point for introducing fluorine or other halogens into the sugar ring, as demonstrated in the synthesis of 3'-fluoro-3'-deoxy-D-ribofuranose derivatives. Such modifications are common in medicinal chemistry to improve the metabolic stability and pharmacokinetic properties of therapeutic nucleosides [1].

Construction of Complex Oligosaccharides and Glycoconjugates

The p-toluoyl group provides a stable, orthogonal protecting group that can be selectively removed under mild basic conditions without affecting acid-labile groups like the 1,2-O-isopropylidene acetal. This orthogonality is essential for the stepwise assembly of complex carbohydrates, such as those found in bacterial cell walls or glycoproteins [2].

Application

Selection Property

Validation Focus

Modified nucleoside analog synthesis

Orthogonal 1,2-diol and 5-OH protection

Yield and purity in multi-step routes

Fluorinated sugar derivative preparation

Stable p-toluoyl ester vs. tosyl reactivity

Halogen introduction and protecting group integrity

Complex oligosaccharide assembly

Selective deprotection under mild basic conditions

Orthogonality with acid-labile groups

• [1] Liu, C. Y., et al. (2023). Synthesis of 3'-deoxy-3'-fluoro-D-ribofuranosyl nucleosides. ScienceDirect. View Source
• [2] Halimeh, B., & Roy, V. (2022). Protecting Groups for Furanoses and Furanosides. HAL Open Science. View Source